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Compound of Interest

Compound Name:
3-(Aminomethyl)-2-methyloxolan-

3-ol

Cat. No.: B1528310 Get Quote

Safety Information on Related Compounds
It is important to handle all chemicals with appropriate safety precautions. While a specific

safety data sheet for 3-(Aminomethyl)-2-methyloxolan-3-ol is not available, data for related

compounds can provide some insight into potential hazards:

3-(Aminomethyl)tetrahydrofuran: Classified as a flammable liquid and vapor that causes skin

and serious eye irritation.[5]

2-Methyloxolan-3-ol: May cause skin irritation, serious eye irritation, and respiratory irritation.

[6]

Methyltetrahydrofuran: A related solvent that is highly flammable and can form explosive

peroxides.[7]

Given these properties, any synthesis involving similar structures should be conducted in a

well-ventilated fume hood, with appropriate personal protective equipment (gloves, safety

glasses, lab coat), and away from ignition sources.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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